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Compound of Interest

Compound Name: ReN 1869

Cat. No.: B1680507 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides crucial safety protocols, handling instructions, and disposal plans for

ReN 1869 (also known as NNC-05-1869), a selective histamine H(1) receptor antagonist.

Adherence to these guidelines is essential for ensuring laboratory safety and the integrity of

experimental outcomes.

Personal Protective Equipment (PPE) and Safety
While ReN 1869 (CAS 170149-99-2) is not classified as a hazardous substance or mixture,

standard laboratory safety precautions are mandatory to minimize exposure and ensure a safe

working environment. The following personal protective equipment is required when handling

this compound.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1680507?utm_src=pdf-interest
https://www.benchchem.com/product/b1680507?utm_src=pdf-body
https://www.benchchem.com/product/b1680507?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specification

Eye Protection Safety Goggles

Must be equipped with side-

shields to protect against

splashes.

Hand Protection Protective Gloves

Chemically resistant gloves

should be worn. Inspect gloves

for integrity before each use.

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect skin and

clothing from accidental

contact.

Respiratory Fume Hood

Use only in areas with

appropriate exhaust

ventilation, such as a chemical

fume hood, to avoid dust and

aerosol formation.

Operational Plans: Handling and Storage
Proper handling and storage are critical to maintaining the stability and purity of ReN 1869.

Handling:

Avoid inhalation of dust or aerosols.

Prevent contact with eyes and skin.

Use in a well-ventilated area, preferably within a chemical fume hood.

Storage:

Keep the container tightly sealed.

Store in a cool, well-ventilated area.
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Protect from direct sunlight and sources of ignition.

Recommended Storage Temperature:

Powder: -20°C for up to 3 years.

In solvent: -80°C for up to 1 year.

Disposal Plan
Contaminated materials and waste must be disposed of in accordance with all applicable

federal, state, and local regulations.

Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.

Contaminated Packaging: Dispose of as unused product. Conduct recycling or disposal in

accordance with prevailing regulations.

Physicochemical Properties
Property Value

Molecular Formula C₂₄H₂₇NO₂

Molecular Weight 361.48 g/mol

CAS Number 170149-99-2

Synonyms ReN1869, NNC-05-1869, NNC 05-1869

Solubility Soluble in DMSO

Experimental Protocol: In Vitro Histamine H(1)
Receptor Antagonist Assay
The following is a representative protocol for evaluating the antagonist activity of ReN 1869 on

the histamine H(1) receptor in a cell-based assay. This protocol is illustrative and should be

adapted based on specific cell lines and experimental objectives.

1. Materials and Reagents:
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ReN 1869 (NNC-05-1869)

Histamine

Cell line expressing the human histamine H(1) receptor (e.g., CHO-K1 or HEK293 cells)

Appropriate cell culture medium and supplements

Phosphate-buffered saline (PBS)

DMSO (for stock solution preparation)

Calcium indicator dye (e.g., Fluo-4 AM)

Assay buffer (e.g., HBSS with 20 mM HEPES)

Microplate reader capable of measuring fluorescence

2. Preparation of Solutions:

ReN 1869 Stock Solution: Prepare a 10 mM stock solution of ReN 1869 in DMSO. Store at

-20°C.

Working Solutions: On the day of the experiment, prepare serial dilutions of the ReN 1869
stock solution in assay buffer to achieve the desired final concentrations.

Histamine Solution: Prepare a stock solution of histamine in deionized water. Further dilute in

assay buffer to a concentration that elicits a submaximal response (e.g., EC₈₀) in the chosen

cell line.

3. Cell Culture and Plating:

Culture the H(1) receptor-expressing cells according to standard protocols.

The day before the assay, seed the cells into a 96-well black, clear-bottom microplate at an

appropriate density to achieve a confluent monolayer on the day of the experiment.

4. Calcium Flux Assay:
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On the day of the assay, remove the culture medium from the wells.

Load the cells with a calcium indicator dye (e.g., Fluo-4 AM) in assay buffer for 1 hour at

37°C, following the manufacturer's instructions.

Wash the cells with assay buffer to remove excess dye.

Add the various concentrations of ReN 1869 (or vehicle control) to the wells and incubate for

a predetermined time (e.g., 15-30 minutes) at room temperature.

Place the microplate in the plate reader and measure the baseline fluorescence.

Add the histamine solution to all wells and immediately begin recording the fluorescence

intensity over time.

5. Data Analysis:

Calculate the change in fluorescence intensity for each well.

Plot the response (change in fluorescence) against the concentration of ReN 1869.

Determine the IC₅₀ value for ReN 1869 by fitting the data to a sigmoidal dose-response

curve.

Signaling Pathway of ReN 1869 Action
ReN 1869 acts as a selective antagonist of the histamine H(1) receptor. The diagram below

illustrates the signaling pathway initiated by histamine binding to the H(1) receptor and how

ReN 1869 blocks this cascade.
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Caption: Mechanism of ReN 1869 as a Histamine H(1) Receptor Antagonist.

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
ReN 1869]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680507#personal-protective-equipment-for-
handling-ren-1869]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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